5-(1-((5-Bromothiophen-2-yl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(5-bromothiophen-2-yl)sulfonylazetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H10BrN5O3S2/c14-9-2-3-10(23-9)24(20,21)19-6-8(7-19)13-17-12(18-22-13)11-15-4-1-5-16-11/h1-5,8H,6-7H2
• InChI Key: OHTPCLWHMIYNAF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=C(S2)Br)C3=NC(=NO3)C4=NC=CC=N4
• Molecular Formula: C13H10BrN5O3S2
• Molecular Weight: 428.3 g/mol

Description

5-(1-((5-Bromothiophen-2-yl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C13H10BrN5O3S2 and its molecular weight is 428.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antifungal Activity

Compounds with structures related to "5-(1-((5-Bromothiophen-2-yl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole" have been synthesized and tested for their antifungal activities. These sulfone derivatives containing 1,3,4-oxadiazole moieties exhibited promising antifungal properties against several plant pathogenic fungi, suggesting their potential as lead compounds for agrochemical development (Xu et al., 2011).

Antimicrobial and Cytotoxic Activities

A new class of sulfone-linked bis heterocycles, including pyrrolyl/pyrazolyl arylaminosulfonylmethyl 1,3,4-oxadiazoles, demonstrated antimicrobial activity and cytotoxicity. Chloro-substituted compounds showed comparable antibacterial activity to traditional agents against specific pathogens, with one compound exhibiting significant cytotoxic activity on lung carcinoma cells (Muralikrishna et al., 2012).

Anticandidal Agents

The synthesis of oxadiazole derivatives as potential anticandidal agents has shown that certain compounds exhibit potent activity against various Candida species, indicating their potential as therapeutic agents for fungal infections (Kaplancıklı, 2011).

Inhibition of Tobacco Bacterial Wilt

Research on sulfone compounds containing 1,3,4-oxadiazole moieties has also demonstrated their effectiveness in inhibiting tobacco bacterial wilt, a significant plant disease. These compounds' antibacterial bioactivities suggest their potential as bactericides for plants (Xu et al., 2012).

Antimicrobial Activity of Azetidinone Derivatives

Azetidin-2-one-based phenyl sulfonyl pyrazoline derivatives have been synthesized and tested for their antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Shah et al., 2014).